N,N'-1,3-benzothiazole-2,6-diylbis(2-methylpropanamide)

• IUPAC Name: 2-methyl-N-[2-(2-methylpropanoylamino)-1,3-benzothiazol-6-yl]propanamide
• InChI: InChI=1S/C15H19N3O2S/c1-8(2)13(19)16-10-5-6-11-12(7-10)21-15(17-11)18-14(20)9(3)4/h5-9H,1-4H3,(H,16,19)(H,17,18,20)
• InChI Key: DMTFUGPIDRMXDJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=CC2=C(C=C1)N=C(S2)NC(=O)C(C)C
• Molecular Formula: C15H19N3O2S
• Molecular Weight: 305.4 g/mol

Description

Synthesis Analysis

Benzothiazole derivatives are synthesized through various methods, including cyclization reactions and condensation. An example of synthesis involves the preparation of benzothiazol-2-yl benzamides with potential anticonvulsant activities, showing the versatility of benzothiazole in synthesizing bioactive compounds (Rana et al., 2008).

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives is often characterized using spectroscopic methods. X-ray crystallography provided insights into the structure of related compounds, such as the unexpected isomerization of N-aryl-3-amino-4-nitroisothiazol-5(2H)-imines to 2-(benzothiazol-2-yl)-2-nitroethene-l, l-diamines, highlighting the structural dynamics of benzothiazole derivatives (Argilagos et al., 1997).

Chemical Reactions and Properties

Benzothiazoles undergo various chemical reactions, including isomerization and cyclization. For instance, the formation of N-alkenyl acylketene S,N-acetals from 2,3-dihydro-1,3-benzothiazoles showcases the reactivity of benzothiazole compounds under certain conditions (Trapani et al., 1991).

Physical Properties Analysis

The physical properties of benzothiazole derivatives, such as solubility and stability, are crucial for their application in various fields. Studies on antitumor benzothiazoles have explored the synthesis and in vitro biological properties, shedding light on the physical properties essential for their biological activity (Hutchinson et al., 2001).

Chemical Properties Analysis

The chemical properties, including reactivity and stability, are influenced by the benzothiazole structure. Research on the electrochemical C–H thiolation synthesis of benzothiazoles from thioamides demonstrates the chemical versatility and potential transformations of benzothiazole derivatives for creating complex molecules (Qian et al., 2017).

Mechanism of Action

The mechanism of action of benzothiazole derivatives can vary depending on their chemical structure and the biological target. For example, some benzothiazole derivatives have shown inhibitory activity against M. tuberculosis.

Future Directions

The future research directions in the field of benzothiazole derivatives could involve the synthesis of new derivatives with improved biological activity, the exploration of new synthetic methods, and the investigation of their mechanism of action.